Enzymatic Recognition by Dehydratase
(3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA is a specific substrate for the enzyme very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134) [1]. This enzyme catalyzes the dehydration step of the fatty acid elongation cycle, converting (3R)-hydroxyacyl-CoA to (2E)-enoyl-CoA. In contrast, a closely related analog, (3R,5Z,8Z,11Z,14Z,17Z)-3-hydroxydocosapentaenoyl-CoA, differs only in the position of its double bonds and is a substrate for the same enzyme but represents an intermediate in a distinct biosynthetic pathway [2]. The specific double-bond configuration of the 7,10,13,16,19-isomer dictates its role in the conversion of 20:5n-3 (EPA) to 22:6n-3 (DHA), a function that cannot be fulfilled by the 5,8,11,14,17-isomer.
| Evidence Dimension | Enzymatic Substrate Specificity |
|---|---|
| Target Compound Data | Converted by EC 4.2.1.134 to (2E,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl-CoA [1] |
| Comparator Or Baseline | (3R,5Z,8Z,11Z,14Z,17Z)-3-hydroxydocosapentaenoyl-CoA is also a substrate for EC 4.2.1.134, yielding (2E,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl-CoA, but is derived from a different pathway [2] |
| Quantified Difference | Isomeric specificity based on double bond position; kinetic parameters (Km, Vmax) not directly compared in primary literature. |
| Conditions | Inferred from the established biochemical pathway for DHA biosynthesis in mammals and other eukaryotes (MetaCyc Pathway: PWY-7606). |
Why This Matters
For researchers studying the mechanism of DHA biosynthesis or the substrate specificity of elongase components, using the incorrect isomer will yield irrelevant results, as the double-bond configuration is a critical determinant of pathway flux.
- [1] Rhea - reaction knowledgebase. RHEA:39463. (3R)-hydroxy-(7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl-CoA. View Source
- [2] MetaCyc Pathway: docosahexaenoate biosynthesis III (6-desaturase, mammals) in Rhodosporidium toruloides IFO0880. (3R,5Z,8Z,11Z,14Z,17Z)-3-hydroxydocosapentaenoyl-CoA is an intermediate in this pathway. View Source
